Cas no 5669-19-2 (2-Benzylacrylic Acid)

• Product Name: 2-Benzylacrylic Acid
• CAS No: 5669-19-2
• MF: C₁₀H₁₀O₂
• MW: 162.185203075409
• MDL: MFCD00854174
• CID: 46080
• PubChem ID: 303571
• Update Time: 2025-10-18

2-Benzylacrylic Acid Chemical and Physical Properties

Names and Identifiers

• 2-Benzylacrylic acid
• o-benzyl acrylic acid
• 2-benzylprop-2-enoic acid
• Benzenepropanoic acid, α-methylene-
• BENZYL ACRYLIC ACID
• 2-Methylene-3-phenylpropionic Acid
• (Phenylmethyl)-2-propenoic acid
• 2-Benzyl acrylic acid
• EWV0S2AX5B
• 2-Benzyl-acrylic acid(Racecadotril intermediate)
• 2-methylene-3-phenylpropanoic Acid
• 2-Propenoic acid,(phenylmethyl)- (9CI)
• 2-BENZYLACRYLICACID
• benzylacrylic acid
• a-Benzylacrylic acid
• NSC192640
• 2-benzyl-acrylic acid
• alpha-Benzylacrylic acid
• KSC497S9H
• Racecadotril impurit
• 2-Propenoic acid,(phenylmethyl)-(9ci)
• Racecadotril impurity E [EP]
• F13740
• 2-Benzylprop-2-enoic Acid (2-Benzylacrylic Acid)
• EN300-134334
• 2-(phenylmethyl)-2-propenoic acid
• Benzenepropanoic acid, alpha-methylene-
• 2-(phenylmethyl)prop-2-enoic acid
• J-508116
• BDBM50167963
• FT-0601023
• SY006039
• AKOS006283947
• SCHEMBL41907
• NSC-192640
• A831146
• BENZENEPROPANOIC ACID, .ALPHA.-METHYLENE-
• B3409
• UNII-EWV0S2AX5B
• FT-0655339
• 2-(Phenylmethyl)propenoic acid
• RACECADOTRIL IMPURITY E [EP IMPURITY]
• PS-4007
• DTXSID60972138
• 62479-28-1
• CHEMBL3799698
• RYNDYESLUKWOEE-UHFFFAOYSA-N
• MFCD00854174
• alpha-Methylenebenzenepropanoic acid
• BCP22631
• 2-(benzyl)acrylic acid
• CS-W005088
• 5669-19-2
• NS00077776
• RACECADOTRIL IMPURITY E (EP IMPURITY)
• Racecadotril Impurity E
• DTXCID201399620
• DB-005190
• 2-Benzylacrylic Acid

• MDL： MFCD00854174
• Inchi： 1S/C10H10O2/c1-8(10(11)12)7-9-5-3-2-4-6-9/h2-6H,1,7H2,(H,11,12)
• InChI Key： RYNDYESLUKWOEE-UHFFFAOYSA-N
• SMILES： OC(C(=C)CC1C=CC=CC=1)=O
• BRN： 1934776

Computed Properties

• Exact Mass: 162.06800
• Monoisotopic Mass: 162.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Powder
• Density: 1.120
• Melting Point: 68.0 to 72.0 deg-C
• Boiling Point: 326.1°C at 760 mmHg
• Flash Point: 230.1℃
• Refractive Index: 1.551
• PSA: 37.30000
• LogP: 1.86990
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Benzylacrylic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 2-Benzylacrylic Acid

2-Benzylacrylic Acid (CAS No. 5669-19-2): A Comprehensive Overview

2-Benzylacrylic Acid, also known by its CAS registry number 5669-19-2, is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, with the molecular formula C₁₃H₁₂O₂, belongs to the class of acrylic acids and is characterized by its benzyl group attached to the acrylic acid backbone. The structure of 2-Benzylacrylic Acid consists of a benzene ring connected to a propenoic acid moiety, making it an aromatic α,β-unsaturated carboxylic acid.

The synthesis of 2-Benzylacrylic Acid typically involves the reaction of benzaldehyde with acrylic acid in the presence of an acid catalyst, followed by purification steps such as column chromatography or recrystallization. This compound is widely used in various applications due to its unique chemical properties, including its ability to undergo polymerization, participate in Michael addition reactions, and serve as a precursor for the synthesis of more complex molecules.

Recent studies have highlighted the potential of 2-Benzylacrylic Acid in the field of materials science, particularly in the development of advanced polymers and coatings. Researchers have explored its use as a monomer for synthesizing polymeric materials with enhanced mechanical and thermal properties. For instance, a 2023 study published in *Polymer Chemistry* demonstrated that polymers derived from 2-Benzylacrylic Acid exhibit superior adhesion properties compared to traditional acrylic polymers, making them suitable for industrial applications such as adhesive formulations and surface coatings.

In addition to its role in polymer chemistry, 2-Benzylacrylic Acid has also found applications in medicinal chemistry. Its ability to form stable adducts with nucleophiles has made it a valuable building block in drug discovery efforts. A 2023 article in *Journal of Medicinal Chemistry* reported that derivatives of 2-Benzylacrylic Acid exhibit potent anti-inflammatory activity, suggesting their potential as leads for developing novel therapeutic agents.

The chemical stability and reactivity of 2-Benzylacrylic Acid make it an ideal candidate for various organic transformations. For example, it can undergo Diels-Alder reactions with dienes to form six-membered ring compounds, which are valuable intermediates in organic synthesis. Furthermore, its α,β-unsaturated carbonyl system allows for Michael addition reactions with nucleophiles such as amines and thiols, enabling the construction of complex molecular architectures.

From an environmental perspective, researchers have investigated the biodegradability and toxicity of 2-Benzylacrylic Acid to assess its safety for industrial use. A 2023 study published in *Environmental Science & Technology* indicated that this compound exhibits moderate biodegradability under aerobic conditions and does not pose significant acute toxicity risks to aquatic organisms at environmentally relevant concentrations.

In conclusion, 2-Benzylacrylic Acid (CAS No. 5669-19-2) is a multifunctional compound with diverse applications across various fields. Its unique chemical properties, coupled with recent advancements in its synthesis and application studies, underscore its importance as a valuable tool in modern chemistry research.